Cas no 32743-31-0 (2,4-Quinolinedicarboxamide)

• Product Name: 2,4-Quinolinedicarboxamide
• CAS No: 32743-31-0
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 293802
• PubChem ID: 24976807
• Update Time: 2025-04-19

2,4-Quinolinedicarboxamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinolinedicarboxamide
• quinoline-2,4-dicarboxamide
• LogP
• DTXSID00648284
• 32743-31-0
• SCHEMBL9574610

• Inchi： 1S/C11H9N3O2/c12-10(15)7-5-9(11(13)16)14-8-4-2-1-3-6(7)8/h1-5H,(H2,12,15)(H2,13,16)
• InChI Key： ZTKFFLQRUZSGFH-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(N)=O)N=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 215.06957
• Monoisotopic Mass: 215.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Density: 1.395
• Boiling Point: 545.4°C at 760 mmHg
• Flash Point: 283.7°C
• Refractive Index: 1.706
• PSA: 99.07